BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethylamine
Hydrobromide: Properties, Synthesis, and
Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethylamine hydrobromide
CAS No.: 593-55-5
Cat. No.: B1208425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylamine hydrobromide, a primary amine salt, is a versatile and crucial reagent in modern
chemistry. While its structure is straightforward, its utility in complex molecular synthesis is
significant. This guide provides a comprehensive overview of ethylamine hydrobromide, from
its fundamental chemical identity to its applications in cutting-edge research and development,
particularly in the realms of pharmaceuticals and materials science. As a Senior Application
Scientist, the aim here is not merely to present data, but to provide a cohesive understanding
of the causality behind its synthetic routes and the rationale for its use in various applications.

Part 1: Chemical Identity and Physicochemical
Properties
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A thorough understanding of a compound's identity and properties is the bedrock of its effective
application.

IUPAC Name and Synonyms

The standardized nomenclature for this compound according to the International Union of Pure
and Applied Chemistry (IUPAC) is ethanamine;hydrobromide.[1] However, in literature and
commercial listings, it is commonly referred to by a variety of synonyms. This array of names
underscores the importance of using a universal identifier like the CAS number for
unambiguous identification.

e Common Name: Ethylamine hydrobromide[1][]
e Systematic Name: Ethanamine hydrobromide[1][2]

e Other Synonyms: Ethylammonium bromide, EABr, Aminoethane Hydrobromide, Ethylamine
monohydrobromide[2][3][4][5]

Chemical Ildentifiers

Identifier Value Source(s)
CAS Number 593-55-5 [31[61[7]
Molecular Formula C2HsBrN [11031[7]
Molecular Weight 126.00 g/mol [1]

InChl=1S/C2H7N.BrH/c1-2-
InChl [2][6]
3;/h2-3H2,1H3;1H

PNZDZRMOBIIQTC-
InChliKey [2][6]
UHFFFAOYSA-N

SMILES CCN.Br [1]12]

Physicochemical Properties

The physical and chemical properties of ethylamine hydrobromide dictate its handling,
storage, and reactivity. It is a white, nearly odorless crystalline solid.[2][8] Its salt nature renders
it highly soluble in water and other polar solvents.[2]
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Property Value Source(s)
Melting Point 160 °C [31[8]
. Very soluble (almost
Water Solubility [21[31[8]
transparent)

White to almost white powder
Appearance [2]
or crystals

Part 2: Synthesis of Ethylamine Hydrobromide

The synthesis of ethylamine hydrobromide is most commonly achieved through the reaction
of a primary amine with a hydrohalic acid. The primary industrial route involves the bromination
of ethanolamine.

Key Synthetic Pathway: From Ethanolamine

The conversion of ethanolamine to 2-bromoethylamine hydrobromide is a nucleophilic
substitution where the hydroxyl group is replaced by a bromine atom. The reaction is typically
conducted in a strong acidic medium, which protonates the amine group, preventing it from
acting as a competing nucleophile.[9]

A common laboratory-scale synthesis involves the reaction of ethanolamine with hydrobromic
acid.[10]

Experimental Protocol: Synthesis of 2-Bromoethylamine
Hydrobromide from Ethanolamine

This protocol is a synthesized representation of common laboratory procedures.[9][10][11]
Materials:

e Ethanolamine

e 48% Hydrobromic Acid

o Acetone (pre-chilled)
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e Round-bottom flask with magnetic stirrer and dropping funnel
* Ice bath

« Filtration apparatus (e.g., Buchner funnel)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, place the desired volume of ice-cold 48% hydrobromic acid. Begin stirring and cool
the flask in an ice bath.

» Addition of Ethanolamine: Slowly add ethanolamine dropwise to the stirred hydrobromic acid.
The rate of addition should be carefully controlled to maintain the reaction temperature below
10-30°C to manage the exothermic nature of the initial acid-base neutralization.[9][11]

o Reaction: Once the addition is complete, the reaction mixture is heated. In some variations
of the protocol, water is removed by azeotropic distillation with a solvent like xylene, followed
by a period of reflux to drive the nucleophilic substitution of the hydroxyl group with bromide.
[9][11] The reaction can be heated for several hours to ensure completion.

» Work-up and Purification: After the reaction, the mixture is cooled. The crude product is
precipitated by adding the cooled reaction mixture to pre-chilled acetone.[11] The resulting
solid is collected by filtration, washed with cold acetone until colorless, and then dried under
vacuum.[11] This recrystallization step is crucial for removing impurities.

Synthesis Workflow

Hydrobromic Acid
( )—>
Reaction Vessel . ' ' . Precipitation I . Ethylamine
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—
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Caption: A generalized workflow for the synthesis of ethylamine hydrobromide.

Part 3: Applications in Research and Development

Ethylamine hydrobromide's utility stems from its ability to act as a precursor for the
ethylamine moiety in a variety of chemical structures.

Role in Pharmaceutical Synthesis

Ethylamine hydrobromide serves as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[12] Its primary function is to introduce an aminoethyl group
into a target molecule.

One notable example is in the synthesis of the antidepressant moclobemide.[13] In this
synthesis, 2-bromoethylamine hydrobromide (a derivative) is reacted with morpholine to form
the key intermediate N-(2-aminoethyl)morpholine.[13]

Pharmaceutical Synthesis Example

p-Chlorobenzoic
Acid

Morpholine

A4

2-Bromoethylamine . . .
Hydrobromide Reaction N-(2-aminoethyl)morpholine

- J

Moclobemide

Reaction

Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of Moclobemide.

Application in Materials Science: Perovskite Solar Cells

A significant and modern application of ethylammonium bromide (EABr) is in the fabrication of
perovskite solar cells (PSCs).[14] Perovskites are a class of materials with a specific crystal
structure that have shown great promise for next-generation solar energy technology.
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EABr is used as an additive or precursor in the synthesis of perovskite films.[8] Its incorporation
allows for precise control over the crystallite structure, film morphology, and optical properties
of the perovskite material.[8][14] By adjusting the amount of EABTr, researchers can fine-tune
the material's properties to enhance light absorption and charge transport, leading to higher
power conversion efficiencies in solar cells.[14][15] Furthermore, the use of ethylammonium
has been shown to improve the stability of perovskite materials.[16][17]

Part 4: Safety and Handling

As with any chemical reagent, proper safety precautions are paramount when handling
ethylamine hydrobromide.

Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), ethylamine hydrobromide is classified as follows:

o Skin Irritation (Category 2): Causes skin irritation.[1]

o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Recommended Handling Procedures

When working with ethylamine hydrobromide, the following personal protective equipment
(PPE) and handling procedures are recommended[18]:

Ventilation: Use in a well-ventilated area or with local exhaust ventilation to avoid dust
formation.[18]

Eye Protection: Wear chemical safety goggles or a face shield.[18]

Hand Protection: Wear suitable protective gloves.[18]

Skin Protection: Wear a lab coat or other protective clothing.

Hygiene: Wash hands thoroughly after handling.[18]

Storage and Disposal
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» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[18]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Part 5: Conclusion

Ethylamine hydrobromide is a foundational chemical with expanding applications. Its role as
a precursor in the synthesis of pharmaceuticals and as a critical component in the development
of advanced materials like perovskites highlights its importance in both established and
emerging scientific fields. A thorough understanding of its properties, synthesis, and safe
handling is essential for any researcher or developer looking to leverage this versatile
compound in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pdf.benchchem.com/90/A_Technical_Guide_to_2_Bromoethylamine_Hydrobromide_Commercial_Sources_Purity_and_Analysis.pdf
https://www.smolecule.com/products/s582475
https://asianpubs.org/index.php/ajomc/article/download/15248/15220
https://www.nbinno.com/article/oled-materials/applications-ethylammonium-bromide-optoelectronics-fs
https://pubs.acs.org/doi/10.1021/acsami.2c05758
https://www.mdpi.com/2304-6732/9/11/791
https://www.proquest.com/openview/7b9790bf8b1b4fb522144421e3a3c94b/1.pdf?pq-origsite=gscholar&cbl=2032352
https://www.proquest.com/openview/7b9790bf8b1b4fb522144421e3a3c94b/1.pdf?pq-origsite=gscholar&cbl=2032352
https://www.proquest.com/openview/7b9790bf8b1b4fb522144421e3a3c94b/1.pdf?pq-origsite=gscholar&cbl=2032352
https://www.chemicalbook.com/msds/ethylamine-hydrobromide.pdf
https://www.benchchem.com/product/b1208425/docs#an-in-depth-technical-guide-to-ethylamine-hydrobromide-properties-synthesis-and-applications
https://www.benchchem.com/product/b1208425/docs#an-in-depth-technical-guide-to-ethylamine-hydrobromide-properties-synthesis-and-applications
https://www.benchchem.com/product/b1208425/docs#an-in-depth-technical-guide-to-ethylamine-hydrobromide-properties-synthesis-and-applications
https://www.benchchem.com/product/b1208425/docs#an-in-depth-technical-guide-to-ethylamine-hydrobromide-properties-synthesis-and-applications
https://www.benchchem.com/product/b1208425?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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